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Compound of Interest

Compound Name: Spinosad A

Cat. No.: B15339580

Get Quote

This guide provides a comprehensive overview of the lethal concentration (LC50) and lethal

dose (LD50) values for Spinosad A across various species. It includes detailed experimental

protocols for determining these values and discusses the statistical methods employed for their

validation, ensuring a high degree of confidence for researchers, scientists, and drug

development professionals.

Data Presentation: LC50 and LD50 Values of Spinosad A
The following tables summarize the acute toxicity of Spinosad A in a range of organisms.

These values are crucial for assessing the insecticide's selectivity and potential environmental

impact.

Table 1: LC50 Values of Spinosad A for Various Invertebrate Species
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Organism Life Stage Exposure Time LC50 Value
Method of
Analysis

Aedes aegypti

(Yellow Fever

Mosquito)

3rd & 4th Instar

Larvae
24 hours 0.025 ppm

Logit

Regression[1][2]

Anopheles

albimanus

(Mosquito)

3rd & 4th Instar

Larvae
24 hours 0.024 ppm

Quadratic Linear

Regression[1][2]

Plutella xylostella

(Diamondback

Moth)

1st Instar Larvae 72 hours 0.276 ppm Probit Analysis[3]

Plutella xylostella

(Diamondback

Moth)

2nd Instar

Larvae
72 hours 0.343 ppm Probit Analysis[3]

Plutella xylostella

(Diamondback

Moth)

3rd Instar Larvae 72 hours 0.647 ppm Probit Analysis[3]

Plutella xylostella

(Diamondback

Moth)

4th Instar Larvae 72 hours 0.598 ppm Probit Analysis[3]

Periplaneta

americana

(American

Cockroach)

Nymphs 48 hours 0.019% Probit Analysis[4]

Periplaneta

americana

(American

Cockroach)

Adults 48 hours 0.065% Probit Analysis[4]

Apis mellifera

(Honeybee)
- - 11.5 ppm -[5]

Encarsia

formosa

- - 29.1 ppm -[5]
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(Whitefly

Parasitoid)

Orius insidiosus

(Minute Pirate

Bug)

- - 200 ppm -[5]

Hippodamia

convergens

(Lady Beetle)

- - >200 ppm -[5]

Chrysopa

rufilabris

(Lacewing)

- - >200 ppm -[5]

Phytoseiulus

persimilis

(Predaceous

Mite)

- - >200 ppm -[5]

Daphnia magna

(Water Flea)
- 48 hours 4.1 µg/L (EC50) -[6]

Table 2: LD50 Values of Spinosad A for Vertebrate and Other Species
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Organism Test Type LD50 Value

Birds (Bobwhite Quail and

Mallard Ducks)
Acute Oral

Practically non-toxic to slightly

toxic[7]

Fish Species Dependent
Practically non-toxic to

moderately toxic[7]

Earthworms - Moderately toxic[7]

Bees Acute Contact
Highly toxic, but negligible

after spray has dried[5][7]

Megachile rotundata (Alfalfa

Leafcutting Bee)
Acute Contact 1.25 µ g/insect [8]

Mammals (Rats) Chronic Dietary
NOEL: 6 mg/kg/day (13-week

study)[9]

Mammals (Mice) Chronic Dietary
NOEL: 11 mg/kg/day (18-

month study)[9]

Experimental Protocols
The determination of LC50 and LD50 values is a critical step in assessing the toxicity of a

substance like Spinosad A. Standardized protocols are employed to ensure the reliability and

reproducibility of the results.

General Procedure for LC50/LD50 Determination
A fundamental aspect of these toxicity tests is to establish a dose-response relationship.[10]

This is typically achieved by exposing groups of test organisms to a range of concentrations or

doses of the toxicant.[10][11]

Test Organism Selection: Healthy, uniform organisms of the same species, age, and size are

selected for the experiment.[10][11]

Preparation of Test Solutions/Doses: A series of concentrations of the test substance are

prepared. For LC50 determination in aquatic organisms, this involves dissolving the
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substance in water.[11] For LD50, the substance might be administered orally or topically.

[10][12] A control group, which is not exposed to the substance, is always included.[11]

Exposure: The test organisms are exposed to the different concentrations of the substance

for a specified period (e.g., 24, 48, 72, or 96 hours).[3][13]

Observation and Data Collection: Mortality and any abnormal behavioral or physiological

responses are recorded at regular intervals during the exposure period.[11]

Statistical Analysis: The collected data is then statistically analyzed to determine the LC50 or

LD50 value, which is the concentration or dose that is lethal to 50% of the test population.

[10]

Statistical Validation
The statistical validation of LC50 and LD50 values is essential for quantifying the uncertainty

and ensuring the robustness of the results.

Probit and Logit Analysis: These are the most common statistical methods used to analyze

dose-response data.[1][3][4][12] They transform the sigmoidal dose-response curve into a

linear relationship, which allows for the calculation of the LC50/LD50 and its confidence

limits.

Confidence Intervals (CI): The 95% confidence intervals provide a range within which the

true LC50/LD50 value is likely to fall.[13] A narrower confidence interval indicates a higher

precision of the estimate.

Regression Analysis: Linear regression models, including quadratic linear regression, can

also be employed to model the relationship between concentration and mortality, especially

when the data does not fit a standard logit or probit model.[1][2]

Goodness-of-Fit Tests: Statistical tests are used to determine how well the chosen model

(e.g., probit, logit) fits the experimental data.

Mandatory Visualization
Mode of Action of Spinosad A
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Spinosad A acts on the nervous system of insects.[7] It primarily targets the nicotinic

acetylcholine receptors (nAChRs), but at a site distinct from that of other nicotinic insecticides.

[8] This leads to the excitation of the insect's nervous system, causing involuntary muscle

contractions, paralysis, and ultimately, death.[7][8]

Synaptic Cleft Physiological Effects

Spinosad A Nicotinic Acetylcholine
Receptor (nAChR)

Binds to allosteric site Postsynaptic Neuron

Prolonged activation
(Ion channel opening) Nervous System
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Caption: Mode of action of Spinosad A on the insect nervous system.

Experimental Workflow for LC50 Determination
The following diagram illustrates a typical workflow for determining the LC50 value of a

substance in an aquatic organism.
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Caption: A generalized workflow for the determination of LC50 values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15339580?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15339580?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

